Cas no 1276056-78-0 (6-chloro-5-methoxy-2-pyridinecarbonitrile)

6-Chloro-5-methoxy-2-pyridinecarbonitrile is a versatile heterocyclic compound featuring a chloro and methoxy substituent on a pyridine backbone, along with a nitrile functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex molecules. The electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution and cyclization reactions, while the chloro and methoxy substituents offer additional sites for functionalization. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in multistep synthetic routes. The compound is particularly useful in the development of biologically active compounds, including potential drug candidates and specialty chemicals.

6-chloro-5-methoxy-2-pyridinecarbonitrile structure

1276056-78-0 structure

Product Name:6-chloro-5-methoxy-2-pyridinecarbonitrile

CAS No:1276056-78-0

MF:C₇H₅ClN₂O

MW:168.5804002285

CID:1221506

PubChem ID:74890645

Update Time:2025-05-27

6-chloro-5-methoxy-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-chloro-5-methoxy-2-pyridinecarbonitrile
- 1276056-78-0
- 6-Chloro-5-methoxypicolinonitrile
- Inchi： 1S/C7H5ClN2O/c1-11-6-3-2-5(4-9)10-7(6)8/h2-3H,1H3
- InChI Key： GVSGRCJSOJFROE-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C#N)N=1)OC

Computed Properties

Exact Mass: 168.0090405g/mol
Monoisotopic Mass: 168.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 45.9Å²

6-chloro-5-methoxy-2-pyridinecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023024750-250mg	6-Chloro-5-methoxypicolinonitrile	1276056-78-0	97%	250mg	$652.80	2022-04-03
Alichem	A023024750-500mg	6-Chloro-5-methoxypicolinonitrile	1276056-78-0	97%	500mg	$980.00	2022-04-03
Alichem	A023024750-1g	6-Chloro-5-methoxypicolinonitrile	1276056-78-0	97%	1g	$1,646.40	2022-04-03

6-chloro-5-methoxy-2-pyridinecarbonitrile Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

1276056-78-0 (6-chloro-5-methoxy-2-pyridinecarbonitrile) Related Products

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